Brasiliquinone B
Overview
Description
Brasiliquinone B is a carbopolycyclic compound that is 3,4-dihydrotetraphene-1,7,12(2H)-trione substituted by hydroxy groups at positions 6 and 8 and an ethyl group at position 3 (the S stereoisomer). It is isolated from the culture broth of Nocardia brasiliensis and exhibits antibacterial activity against Gram-positive bacteria. It is also active against the multiple drug-resistant P388/ADR tumour cells. It has a role as a metabolite, an antibacterial agent, an antimicrobial agent and an antineoplastic agent. It is a polyphenol, a carbopolycyclic compound and a member of p-quinones.
Scientific Research Applications
Antibiotic Properties
Brasiliquinone B, a benz[alpha]anthraquinone antibiotic, has been identified as having significant antibiotic properties. Specifically, it exhibits activity against Gram-positive bacteria, including Mycobacterium species, and has shown efficacy against multiple drug-resistant tumor cells, particularly P388/ADR tumor cells (Nemoto et al., 1997).
Synthesis and Structural Analysis
Research has been conducted on the total synthesis of this compound, providing valuable insights into its molecular structure and synthesis methods. One approach used a Friedel–Crafts alkylation method, while another involved a Friedel–Crafts acylation approach, revealing insights into the formation of the A ring aromatized tetracyclic products of this compound (Patil et al., 2002).
Cytotoxicity and Antibacterial Activity
This compound is also known for its cytotoxicity and antibacterial activity. It has been isolated from Nocardia brasiliensis and its structure has been elucidated through spectroscopic data and chemical means. This substance has demonstrated potential in the field of oncology and infectious disease research due to its cytotoxic and antibacterial effects (Tsuda et al., 1999).
Asymmetric Total Synthesis
Recent studies have achieved asymmetric total synthesis of this compound. The process involves oxidative cyclization of a hydroquinone-silyl enol ether hybrid, leading to the creation of the benz[a]anthraquinone core. This method of synthesis has confirmed the (S)-configuration of natural brasiliquinones, which is essential for understanding its biological activity (Miyake et al., 2022).
properties
Molecular Formula |
C20H16O5 |
|---|---|
Molecular Weight |
336.3 g/mol |
IUPAC Name |
(3S)-3-ethyl-6,8-dihydroxy-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione |
InChI |
InChI=1S/C20H16O5/c1-2-9-6-10-8-14(23)17-18(15(10)13(22)7-9)19(24)11-4-3-5-12(21)16(11)20(17)25/h3-5,8-9,21,23H,2,6-7H2,1H3/t9-/m0/s1 |
InChI Key |
YXEPHAVILJDRHK-VIFPVBQESA-N |
Isomeric SMILES |
CC[C@H]1CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)O)O |
Canonical SMILES |
CCC1CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)O)O |
synonyms |
brasiliquinone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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